Strontium tetraborate

• InChI: InChI=1S/B.O.Sr/q;-2;+2
• InChI Key: QZRNTVPRGQDWRA-UHFFFAOYSA-N
• Canonical SMILES: [B].[O-2].[Sr+2]
• Molecular Formula: BOSr
• Related CAS: 12258-53-6 (Parent)
• Molecular Weight: 114.43 g/mol
• CAS RN: 12007-66-8

Description

Strontium Tetraborate (SBO) is a boron oxyanion, an anion containing boron and oxygen. It is known for its applications in nonlinear optics, where it forms nonlinear photonic crystals (NPC). These domains are prospective media for the creation of a widely tunable source of fs pulses in the vacuum ultraviolet and for autocorrelation diagnostics of broadly tunable sources.

Synthesis Analysis

This compound is formed as the result of crystallization of an amorphous substance at 750°C. The amorphous substance is obtained by dehydration of a mixture of strontium borate crystal hydrates synthesized at 95 ± 5°C via solid-state interaction. It is crucial to grow SBO crystals at a low pulling rate to obtain transparent crystal fibers.

Molecular Structure Analysis

The tetraborate anion includes two tetrahedral and two trigonal boron atoms symmetrically assembled in a fused bicyclic structure. The two tetrahedral boron atoms are linked together by a common oxygen atom.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available resources, it is known that the compound plays a significant role in nonlinear optics.

Physical And Chemical Properties Analysis

This compound is known for its optical properties, particularly in the field of nonlinear optics. These domains form nonlinear photonic crystals (NPC), which have applications in the deep ultraviolet generation and fs pulse diagnostics.

Scientific Research Applications

Synthesis and Structural Features

Strontium tetraborate (SrB4O7) is formed from crystallization of an amorphous substance at 750°C, obtained by dehydration of a mixture of strontium borate crystal hydrates synthesized via solid-state interaction of orthoboric acid with strontium carbonate (Korshikova et al., 2008). A study on SrB4O7 single crystals revealed a partially ordered domain structure, providing new insights into the crystallography of this compound (Zaitsev et al., 2008).

Applications in Nonlinear Optics

This compound is utilized in nonlinear optics for generating deep ultraviolet radiation and for femtosecond pulse diagnostics. Its random nonlinear photonic crystals (NPC) are noted for their prospective applications in creating tunable sources of femtosecond pulses in the vacuum ultraviolet and for autocorrelation diagnostics of broadly tunable sources (Aleksandrovsky et al., 2012). Another study demonstrated the use of noncollinear frequency doubling in SrB4O7 for ultrashort pulses characterization in a broad spectral range, highlighting its potential in short-wavelength applications (Aleksandrovsky et al., 2011).

Generation of Coherent Radiation

This compound has been used to generate tunable coherent radiation in the vacuum ultraviolet, achieving the shortest wavelength ever produced with a second-order nonlinear optical process in a solid-state material (Trabs et al., 2016).

Thermodynamic Properties

The thermodynamic properties of SrB4O7 have been investigated, providing important insights into its heat capacity, entropy change, enthalpy increment, and phonon mean free path (Moiseev et al., 2012).

Strontium Isotope Research

Research has also been conducted on the use of strontium isotopes in various environments, particularly in bioavailability studies and biomedical applications (Holt et al., 2021).

Mechanism of Action

Although the mechanism of action for Strontium Tetraborate is not explicitly stated in the available resources, it is known that Strontium compounds, in general, can increase the deposition of new bone by osteoblasts and simultaneously reduce the resorption of bone by osteoclasts.

Safety and Hazards

While specific safety and hazard information for Strontium Tetraborate is not available, it is generally advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

Strontium Tetraborate has promising applications in the field of nonlinear optics. It is a prospective medium for the creation of a widely tunable source of fs pulses in the vacuum ultraviolet and for autocorrelation diagnostics of broadly tunable sources. Additionally, it has been used to generate tunable coherent radiation in the VUV down to 121 nm.